Cas no 2142-73-6 (2',5'-Dimethylacetophenone)

2',5'-Dimethylacetophenone structure
2',5'-Dimethylacetophenone structure
Product Name:2',5'-Dimethylacetophenone
CAS No:2142-73-6
MF:C10H12O
MW:148.201683044434
MDL:MFCD00014988
CID:84140
PubChem ID:75061
Update Time:2025-04-18

2',5'-Dimethylacetophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(2,5-Dimethylphenyl)ethanone
    • 2',5'-Dimethylacetophenone
    • 2.5-Dimethylacetophenone
    • 1-acetyl-2,5-dimethylbenzene
    • 2,5-Dimethylacetophenone
    • 2,5-dimethylbenzoylmethane
    • 2,5-dimethylphenyl methyl ketone
    • 2-Acetyl-p-xylene
    • Acetophenone,2',5'-dimethyl
    • acetyl-p-xylene
    • NSC 6325
    • MDL： MFCD00014988
    • Inchi： 1S/C10H12O/c1-7-4-5-8(2)10(6-7)9(3)11/h4-6H,1-3H3
    • InChI Key： AWKBVLVKQQRRFQ-UHFFFAOYSA-N
    • SMILES： O=C(C)C1C=C(C)C=CC=1C
    • BRN： 2042139

Computed Properties

  • Exact Mass: 148.08900
  • Monoisotopic Mass: 148.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.3

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0.988 g/mL at 25 °C(lit.)
  • Melting Point: -18.1°C
  • Boiling Point: 112°C/18mmHg
  • Flash Point: Degrees Fahrenheit:204.8°F
    Degrees Celsius:96°C
  • Refractive Index: n20/D 1.529(lit.)
  • PSA: 17.07000
  • LogP: 2.50600
  • Solubility: Insoluble in water, soluble in ethanol \ ether \ benzene

2',5'-Dimethylacetophenone Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36-20/22
  • Safety Instruction： S23-S24/25
  • Hazardous Material Identification： Xn
  • Risk Phrases：R36; R20/22
  • Safety Term：S24/25
  • HazardClass：IRRITANT
  • TSCA：Yes

2',5'-Dimethylacetophenone Customs Data

  • HS CODE：2914399090
  • Customs Data：

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

2',5'-Dimethylacetophenone Pricemore >>

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Fluorochem
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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2',5'-Dimethylacetophenone
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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TRC
M885200-5g
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 $ 224.00 2023-09-06
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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